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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Tridecanone is a naturally occurring methyl ketone found in various plants, such as wild
tomatoes (Lycopersicon hirsutum f. glabratum), and is also present in some essential oils and
as a flavor component in certain foods like cheese.[1][2] Its roles as a natural insecticide and a
flavoring agent make its accurate quantification crucial in diverse fields, including agricultural
science, food chemistry, and toxicology. This application note provides detailed protocols for
the quantitative analysis of 2-Tridecanone using Gas Chromatography-Mass Spectrometry
(GC-MS), a highly sensitive and specific analytical technique.

Analytical Standards

For accurate quantification, a certified analytical standard of 2-Tridecanone is required.
Commercially available standards typically have a purity of 295%.

Table 1: Physical and Chemical Properties of 2-Tridecanone
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Property Value Reference
CAS Number 593-08-8 [3]
Molecular Formula C13H260 [3]
Molecular Weight 198.34 g/mol [3]
Appearance \.Nhi'te to pale yellow solid or 2]
liquid

Boiling Point 263 °C [4]

Melting Point 24-27 °C [4]

Density 0.822 g/mL at 25 °C

Quantitative Data Summary

The following table summarizes typical quantitative data for the analysis of 2-Tridecanone by

GC-MS. These values are based on a validated method for the analysis of volatile compounds

in a plant matrix and serve as a reference. Actual performance may vary depending on the

specific instrumentation and matrix.

Table 2: Quantitative Parameters for 2-Tridecanone Analysis by GC-MS

Parameter Value
Linearity (R?) >0.99

Limit of Detection (LOD) 4 - 30 ng/g
Limit of Quantitation (LOQ) 10 - 100 ng/g
Precision (%RSD) <20%

Retention Time (RT)

Matrix and column dependent

Quantifier lon (m/z) 58
Qualifier lons (M/z) 43,71
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Experimental Protocols
Standard Solution Preparation

Objective: To prepare a series of standard solutions for calibration.

Materials:

2-Tridecanone analytical standard

Hexane (or other suitable volatile solvent)

Volumetric flasks

Micropipettes
Protocol:

e Stock Solution (1000 pg/mL): Accurately weigh 10 mg of 2-Tridecanone standard and
dissolve it in 10 mL of hexane in a volumetric flask.

o Working Standards: Perform serial dilutions of the stock solution to prepare a series of
working standards with concentrations ranging from 0.1 pg/mL to 10 pg/mL.

Sample Preparation: Headspace Solid-Phase
Microextraction (HS-SPME) for Cheese Matrix

Objective: To extract volatile compounds, including 2-Tridecanone, from a cheese sample for
GC-MS analysis.[5]

Materials:

Cheese sample

Sodium chloride (NaCl)

Deionized water

20 mL headspace vials with septa
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o SPME fiber assembly with a Carboxen/PDMS fiber

e Heating block or water bath

» Vortex mixer

Protocol:

e Weigh 1 g of the cheese sample into a 20 mL headspace vial.
e Add 1 g of NaCl and 5 mL of deionized water to the vial.

o Seal the vial with a septum cap.

» Vortex the vial for 1 minute to homogenize the sample.

 Incubate the vial at 50°C for 30 minutes to allow for equilibration of the volatile compounds in
the headspace.

o Expose the SPME fiber to the headspace of the vial for 30 minutes at room temperature.

o Retract the fiber and immediately introduce it into the GC injector for thermal desorption.

Sample Preparation: Liquid-Liquid Extraction for Plant
Matrix (e.g., Tomato Leaves)

Objective: To extract 2-Tridecanone from a plant matrix.
Materials:

o Plant tissue sample

Liquid nitrogen

Mortar and pestle

Dichloromethane

Anhydrous sodium sulfate
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o Centrifuge and centrifuge tubes
e Rotary evaporator
Protocol:

o Freeze the plant tissue sample (e.g., 1 g) with liquid nitrogen and grind it to a fine powder
using a mortar and pestle.

o Transfer the powdered sample to a centrifuge tube.

e Add 10 mL of dichloromethane to the tube.

» Vortex the mixture for 2 minutes and then sonicate for 10 minutes.
o Centrifuge the mixture at 5000 rpm for 10 minutes.

o Carefully collect the supernatant (dichloromethane extract).

e Pass the extract through a small column containing anhydrous sodium sulfate to remove any
residual water.

» Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen or a
rotary evaporator.

Transfer the concentrated extract to a GC vial for analysis.

GC-MS Instrumental Analysis

Objective: To separate and detect 2-Tridecanone using GC-MS.
Instrumentation:
e Gas chromatograph coupled to a mass spectrometer (GC-MS)

e Capillary column: A non-polar column such as a DB-5ms (30 m x 0.25 mm, 0.25 pm film
thickness) is suitable.

Table 3: GC-MS Instrument Parameters
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Parameter

Value

Injector Temperature

250 °C

Injection Mode

Splitless (for trace analysis) or Split (for higher

concentrations)
Injection Volume 1L
Carrier Gas Helium
Flow Rate 1.0 mL/min (constant flow)

Oven Temperature Program

Initial temperature 50 °C, hold for 2 min; ramp at
10 °C/min to 250 °C, hold for 5 min

Transfer Line Temperature

280 °C

lon Source Temperature

230 °C

lonization Mode

Electron lonization (EI)

Electron Energy

70 eV

Mass Scan Range

40-300 amu

Acquisition Mode

Full Scan for identification, Selected lon

Monitoring (SIM) for quantification

Visualizations

Sample Preparation

Data Processing
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GC-MS Analysis
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Caption: Experimental workflow for the analysis of 2-Tridecanone.
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Caption: Metabolic degradation pathway of 2-Tridecanone in Pseudomonas.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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